4-amino-N-(4-methylbenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide

• IUPAC Name: 4-amino-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C17H20N4O2S/c1-11-4-6-12(7-5-11)10-19-16(22)15-13(18)14(20-24-15)17(23)21-8-2-3-9-21/h4-7H,2-3,8-10,18H2,1H3,(H,19,22)
• InChI Key: PJXDNIZSIGWTQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C(=NS2)C(=O)N3CCCC3)N
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol
• CAS No.: 1286711-38-3

Description

4-amino-N-(4-methylbenzyl)-3-(pyrrolidine-1-carbonyl)isothiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H20N4O2S and its molecular weight is 344.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

One study explored the antimicrobial potential of synthesized compounds, starting from isonicotinic acid hydrazide, and undergoing several reactions to form compounds with antimicrobial properties. The study revealed that most compounds exhibited moderate to good antimicrobial activity, highlighting the potential of such chemical structures in developing new antimicrobial agents (Bayrak et al., 2009).

Tuberculosis Treatment

Another research focused on designing and synthesizing thiazole-aminopiperidine hybrid analogues as novel inhibitors against Mycobacterium tuberculosis. The study found promising compounds that showed activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, indicating a new avenue for tuberculosis drug development (Jeankumar et al., 2013).

Polymer Synthesis

In the field of polymer science, research on the synthesis of new polyamides using 2,5-bis[(4-carboxyanilino) carbonyl] pyridine and aromatic diamines was conducted. This study produced a series of novel polyamides with high yield and inherent viscosities, demonstrating the potential for developing new materials with specific properties (Faghihi & Mozaffari, 2008).

Heterocyclic Chemistry

A study on the synthesis of 1,2,3-triazoles and their transformations into various derivatives revealed insights into heterocyclic chemistry and potential applications in developing new chemical entities. This work contributes to the understanding of triazole chemistry and its applications in synthesizing biologically active molecules (Albert & Taguchi, 1973).